BENGHE Foundational & Exploratory

Check Availability & Pricing

In-Depth Technical Guide: Safety and Hazards of
2-iodo-3-nitrophenol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-lodo-3-nitrophenol

Cat. No.: B176071

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the safety and hazard information
for 2-iodo-3-nitrophenol (CAS No. 197243-48-4). It is intended to serve as a critical resource
for researchers, scientists, and professionals in the field of drug development who may handle
or utilize this compound. This document consolidates available data on its hazardous
properties, handling procedures, and toxicological profile, while also highlighting the current
gaps in experimental data. All quantitative information is presented in structured tables for ease
of reference, and logical workflows for safety and handling are visualized using diagrams.

Chemical Identification and Physical Properties

2-iodo-3-nitrophenol is a substituted aromatic compound with the molecular formula
CeHaINO:s. Its chemical structure consists of a phenol ring substituted with an iodine atom and
a nitro group.
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Property Value Source
Molecular Formula CeH4INO3 PubChem
Molecular Weight 265.01 g/mol PubChem
IUPAC Name 2-iodo-3-nitrophenol PubChem
CAS Number 197243-48-4 PubChem
Physical Form Light yellow to brown solid Sigma-Aldrich

Solubility

No data available for 2-iodo-3-
nitrophenol. Nitrophenols are
generally slightly soluble in

water.

Hazard Identification and GHS Classification

2-iodo-3-nitrophenol is classified as a hazardous substance according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards

are associated with its acute toxicity, skin and eye irritation potential.

Hazard Class Category GHS Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 ]

skin
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A o
Irritation irritation
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled
Specific target organ toxicity — H335: May cause respiratory
Category 3

Single exposure

irritation

GHS Pictograms:
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Toxicological Information

Detailed toxicological studies specifically for 2-iodo-3-nitrophenol are not readily available in
the public domain. Much of the understanding of its potential toxicity is extrapolated from data
on related nitrophenol compounds.

General Toxicity of Nitrophenols:

Nitrophenols, as a class of compounds, are known to have several toxic effects. Absorption into
the body can lead to the formation of methemoglobin, which impairs the oxygen-carrying
capacity of the blood and can cause cyanosis. The onset of these symptoms may be delayed.
Effects can range from mild irritation to more severe tissue damage depending on the intensity
and duration of exposure.

Acute Toxicity:

While specific LD50 or LC50 values for 2-iodo-3-nitrophenol are not available, its GHS
classification as Category 4 for oral, dermal, and inhalation toxicity indicates a significant
hazard upon acute exposure.

Carcinogenicity, Mutagenicity, and Reproductive Toxicity:

There is no specific information available to classify 2-iodo-3-nitrophenol regarding its
carcinogenic, mutagenic, or reproductive toxicity. For the broader class of nitrophenols,
agencies such as IARC, NTP, and OSHA have not classified them as carcinogens.

Experimental Protocols

A thorough search of available scientific literature and safety data repositories did not yield
specific experimental protocols for toxicological studies conducted on 2-iodo-3-nitrophenol.
The hazard classifications provided are based on notifications to regulatory bodies and likely
derived from data on structurally similar compounds or computational models. For related
compounds like 2-nitrophenol and 4-nitrophenol, toxicological data is available, but the detailed
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experimental methodologies are often not fully described in publicly accessible safety
documents.

Handling, Storage, and First Aid

Given the hazardous nature of 2-iodo-3-nitrophenol, strict adherence to safety protocols is
mandatory.

Engineering Controls:

e Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.
» Facilities should be equipped with an eyewash station and a safety shower.

Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical safety goggles or a face shield.

o Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and a lab coat or other
protective clothing to prevent skin contact.

» Respiratory Protection: If dusts are generated or ventilation is inadequate, a NIOSH-
approved respirator for organic vapors and particulates should be used.

Handling and Storage:

e Avoid contact with skin, eyes, and clothing.

e Do not breathe dust.

o Keep container tightly closed when not in use.

» Store in a cool, dry, and well-ventilated area away from incompatible materials such as
strong oxidizing agents.

First Aid Measures:
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Exposure Route

First Aid Procedure

Ingestion

If swallowed, rinse mouth. Do NOT induce
vomiting. Call a POISON CENTER or

doctor/physician if you feel unwell.

Skin Contact

If on skin, wash with plenty of soap and water.
Take off contaminated clothing and wash it
before reuse. Call a POISON CENTER or

doctor if you feel unwell.

Eye Contact

If in eyes, rinse cautiously with water for several
minutes. Remove contact lenses, if present and
easy to do. Continue rinsing. Immediately call a
POISON CENTER or doctor.

Inhalation

If inhaled, remove person to fresh air and keep
comfortable for breathing. Call a POISON
CENTER or doctor if you feel unwell.

Visualizations

Logical Workflow for Hazard Response
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Exposure Event

Ingestion Inhalation Skin Contact Eye Contact
Immediate Actions
Remove from Source Decontaminate
First Aid
Rinse Mouth Move to Fresh Air Wash Skin Rinse Eyes

Medical Attention

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: Logical workflow for responding to an exposure event involving 2-iodo-3-nitrophenol.

Generalized Metabolic Pathway for Nitrophenols

Disclaimer: This is a generalized pathway based on data for 2- and 4-nitrophenol and may not
be entirely representative for 2-iodo-3-nitrophenol.
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Caption: Generalized metabolic pathway for nitrophenols in the body.

Conclusion

2-iodo-3-nitrophenol is a hazardous chemical that requires careful handling and the use of
appropriate personal protective equipment. While specific toxicological data for this compound
is lacking, the information available for structurally related nitrophenols indicates a potential for
significant acute toxicity, as well as skin and eye irritation. Researchers and drug development
professionals must exercise caution and adhere to the safety guidelines outlined in this
document to minimize the risk of exposure and ensure a safe working environment. Further
toxicological studies are needed to fully characterize the hazard profile of 2-iodo-3-
nitrophenol.

¢ To cite this document: BenchChem. [In-Depth Technical Guide: Safety and Hazards of 2-
iodo-3-nitrophenol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b176071#2-iodo-3-nitrophenol-safety-data-sheet-and-
hazards]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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